Cas no 2222512-06-1 (2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide)

• Product Name: 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide
• CAS No: 2222512-06-1
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5524453
• Update Time: 2025-06-26

2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide
• Acetamide, 2-chloro-N-(1,2-dihydro-5-methyl-2-oxo-3-pyridinyl)-

• Inchi： 1S/C8H9ClN2O2/c1-5-2-6(8(13)10-4-5)11-7(12)3-9/h2,4H,3H2,1H3,(H,10,13)(H,11,12)
• InChI Key： BTRMDGSHAQVPNX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CNC1=O)(=O)CCl

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 500.0±50.0 °C(Predicted)
• pka: 10.21±0.20(Predicted)

Additional information on 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide

Professional Introduction to 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide (CAS No. 2222512-06-1)

2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide, with the chemical formula C₈H₇ClN₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a chloro group and a pyridine ring makes it an intriguing candidate for further investigation, particularly in the synthesis of bioactive molecules.

The name of the compound, 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide, reflects its chemical structure, which includes a chlorinated acetylamide moiety attached to a methyl-substituted pyridine ring. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The CAS number 2222512-06-1 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyridine scaffold, particularly when modified with functional groups such as chloro and methyl, has been extensively studied for its role in enhancing binding affinity and metabolic stability in drug candidates. The acetamide group in this compound not only contributes to its solubility but also serves as a versatile handle for further derivatization, making it a promising building block for medicinal chemists.

Current research in pharmaceutical chemistry increasingly focuses on leveraging computational methods to predict the biological activity of small molecules. The structural features of 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide make it an ideal candidate for virtual screening campaigns aimed at identifying potential drug candidates. Studies have shown that compounds with similar structural motifs exhibit inhibitory activity against various enzymes and receptors, suggesting that this compound may have therapeutic applications in areas such as oncology and inflammation.

The synthesis of 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also minimize the formation of byproducts, which is crucial for pharmaceutical applications where impurities can affect safety and efficacy.

Evaluation of the pharmacokinetic properties of this compound is essential before it can be considered for clinical development. Preliminary studies have indicated that the presence of the chloro group enhances lipophilicity, which can influence absorption and distribution within the body. Additionally, the metabolic stability of the compound needs to be assessed to determine its half-life and potential for drug-drug interactions. These parameters are critical in determining whether the compound is suitable for further development into a therapeutic agent.

The potential applications of 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide extend beyond traditional drug development. Its unique structural features make it a valuable tool in research aimed at understanding enzyme mechanisms and developing new synthetic methodologies. For instance, derivatives of this compound could be used as probes to study the binding interactions between enzymes and substrates, providing insights that could lead to the discovery of novel inhibitors or activators.

In conclusion, 2-Chloro-N-(5-methyl-2-oxo-1H-pyridin-3-yl)acetamide (CAS No. 2222512-06-1) represents a promising compound with significant potential in pharmaceutical chemistry. Its structural features, combined with recent advancements in synthetic and computational methods, make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.